Cas no 352438-87-0 (Potassium Tetradecanoate-d27)

• Product Name: Potassium Tetradecanoate-d27
• CAS No: 352438-87-0
• MF: C₁₄H₂₇KO₂
• MW: 293.627651453018
• CID: 305059
• PubChem ID: 90472200
• Update Time: 2025-05-25

Potassium Tetradecanoate-d27 Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic-d27acid, potassium salt (9CI)
• POTASSIUM TETRADECANOATE-D27
• Tetradecanoate-d27 (potassium)
• D97919
• 352438-87-0
• potassium;2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-heptacosadeuteriotetradecanoate
• HY-W115788S1
• CS-0438003
• Potassium Tetradecanoate-d27

• Inchi： 1S/C14H28O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h2-13H2,1H3,(H,15,16);/q;+1/p-1/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2;
• InChI Key： PYJBVGYZXWPIKK-GGGIBXBISA-M
• SMILES： [K+].[O-]C(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 293.33400
• Monoisotopic Mass: 293.33428373g/mol
• Isotope Atom Count: 27
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: 3.43740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Potassium Tetradecanoate-d27

Introduction to Potassium Tetradecanoate-d27 (CAS No. 352438-87-0)

Potassium Tetradecanoate-d27, with the chemical formula C₁₄H₃₀KO₂, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This deuterated derivative of tetradecanoic acid, a medium-chain fatty acid, is widely utilized in various scientific applications due to its unique properties and stability. The compound's molecular structure, featuring a potassium salt of tetradecanoic acid with deuterium labeling, makes it an invaluable tool in analytical chemistry and metabolic studies.

The CAS number 352438-87-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. This numbering system is crucial for researchers to locate and verify the specific properties and applications of Potassium Tetradecanoate-d27. The name "Potassium Tetradecanoate-d27" itself provides a clear indication of its composition, highlighting the presence of potassium, the tetradecanoic acid backbone, and the deuterium substitution, which is denoted by the "-d27" suffix.

In recent years, the demand for labeled compounds like Potassium Tetradecanoate-d27 has surged due to advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques. These analytical methods rely heavily on deuterated compounds to achieve high-resolution spectra, enabling researchers to study complex molecular interactions with greater precision. The deuterium labeling not only enhances the sensitivity of these techniques but also minimizes interference from background signals, making it an indispensable tool in structural elucidation and quantitative analysis.

One of the most compelling applications of Potassium Tetradecanoate-d27 is in the field of metabolic studies. By incorporating this labeled compound into biological systems, researchers can track the metabolic pathways and transformations of fatty acids with high fidelity. This capability is particularly valuable in understanding lipid metabolism, where medium-chain fatty acids play a crucial role in energy production and cellular signaling. The use of Potassium Tetradecanoate-d27 allows scientists to monitor these processes non-invasively, providing insights that were previously unattainable.

Furthermore, this compound has found utility in pharmaceutical research, where it serves as an intermediate in the synthesis of more complex molecules. Its stable structure and reactivity make it an ideal candidate for various chemical transformations, enabling the development of novel drug candidates. The pharmaceutical industry has been particularly interested in medium-chain fatty acids due to their potential therapeutic benefits, including anti-inflammatory and anti-obesity effects. Potassium Tetradecanoate-d27 contributes to this research by providing a reliable starting material for further chemical modifications.

The long-tail keyword "Potassium Tetradecanoate-d27 applications" encompasses a wide range of uses across multiple disciplines. In addition to its role in metabolic studies and pharmaceutical synthesis, this compound is also employed in environmental science for studying biodegradation processes. Its resistance to degradation under various conditions makes it a suitable marker for assessing the impact of environmental pollutants on microbial communities. This application underscores the versatility of Potassium Tetradecanoate-d27 and its importance in addressing contemporary scientific challenges.

Recent research has also explored the potential of Potassium Tetradecanoate-d27 in materials science. The unique combination of chemical properties allows it to act as a stabilizing agent in polymer formulations, enhancing their thermal stability and mechanical strength. This finding opens up new avenues for developing advanced materials with improved performance characteristics. The keyword "Potassium Tetradecanoate-d27 benefits" highlights these multifaceted advantages, positioning the compound as a cornerstone in both academic and industrial research.

Another emerging area where Potassium Tetradecanoate-d27 is making significant contributions is in the field of nanotechnology. Researchers are investigating its use as a functional component in nanocarriers designed for drug delivery systems. The compound's ability to integrate into lipid-based nanoparticles makes it an ideal candidate for encapsulating therapeutic agents targeting specific disease sites. This innovation promises to revolutionize drug delivery methods by improving bioavailability and reducing side effects.

The CAS number 352438-87-0 continues to be a critical identifier for researchers seeking high-purity compounds for their experiments. Regulatory bodies and quality control agencies often require this specific numbering to ensure compliance with industry standards. The precision offered by this identifier underscores the importance of standardized classification systems in maintaining consistency across scientific endeavors.

In conclusion, Potassium Tetradecanoate-d27 represents a remarkable advancement in chemical research, offering a wide array of applications that span multiple disciplines. Its unique properties make it an indispensable tool for analytical chemists, pharmacologists, environmental scientists, and materials engineers alike. As research progresses, the long-tail keyword "Potassium Tetradecanoate-d27 future prospects" promises even more exciting developments, further solidifying its role as a cornerstone compound in modern science.